Cas no 16496-38-1 (Pentaric acid,2,3-dideoxy-3-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester)

• Product Name: Pentaric acid,2,3-dideoxy-3-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester
• CAS No: 16496-38-1
• MF: C₈H₁₀O₆
• MW: 202.161403179169
• CID: 227930
• PubChem ID: 86018
• Update Time: 2025-04-19

Pentaric acid,2,3-dideoxy-3-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentaric acid,2,3-dideoxy-3-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester
• dimethyl 5-oxooxolane-2,3-dicarboxylate
• dimethyl tetrahydro-5-oxofuran-2,3-dicarboxylate
• dimethyl 5-oxotetrahydrofuran-2,3-dicarboxylate (non-preferred name)
• Einecs 240-563-1
• Tetrahydro-5-oxo-2,3-furandicarboxylic acid dimethyl ester
• ZTQAVXKHIVFJHN-UHFFFAOYSA-N
• Pentaric acid, 2,3-dideoxy-3-(methoxycarbonyl)-, 1,4-lactone, 5-methyl ester
• 16496-38-1
• 5-Oxotetrahydrofuran-2,3-dicarboxylic acid, dimethyl ester
• DTXSID301142248
• NS00052245

• Inchi： 1S/C8H10O6/c1-12-7(10)4-3-5(9)14-6(4)8(11)13-2/h4,6H,3H2,1-2H3
• InChI Key： ZTQAVXKHIVFJHN-UHFFFAOYSA-N
• SMILES： O1C(CC(C(=O)OC)C1C(=O)OC)=O

Computed Properties

• Exact Mass: 202.0477
• Monoisotopic Mass: 202.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives